Cas no 2248265-97-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-benzylpiperidine-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-benzylpiperidine-2-carboxylate
• CAS No: 2248265-97-4
• MF: C₂₁H₂₀N₂O₄
• MW: 364.394505500793
• CID: 5778875
• PubChem ID: 165865936
• Update Time: 2025-05-24

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-benzylpiperidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6520445
• 2248265-97-4
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-benzylpiperidine-2-carboxylate

• Inchi： 1S/C21H20N2O4/c24-19-16-10-4-5-11-17(16)20(25)23(19)27-21(26)18-12-6-7-13-22(18)14-15-8-2-1-3-9-15/h1-5,8-11,18H,6-7,12-14H2
• InChI Key： LPCOVINXHBHLJM-UHFFFAOYSA-N
• SMILES： O(C(C1CCCCN1CC1C=CC=CC=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 364.14230712g/mol
• Monoisotopic Mass: 364.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 66.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-benzylpiperidine-2-carboxylate

1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 1-Benzylpiperidine-2-Carboxylate: A Comprehensive Overview

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 1-benzylpiperidine-2-carboxylate (CAS No. 2248265-97-4) is a complex organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a piperidine ring with a benzyl group and an isoindole moiety. The isoindole ring system is particularly notable for its aromaticity and versatility in chemical reactions. Recent studies have highlighted its role in the development of advanced materials and pharmaceutical agents.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-benzylpiperidine-2-carboxylate involves a multi-step process that typically begins with the preparation of the isoindole core. This is followed by the introduction of the benzyl group and the piperidine ring through carefully designed coupling reactions. The use of modern catalytic systems has significantly improved the efficiency and yield of these reactions, making this compound more accessible for research and industrial applications.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The isoindole moiety is known to exhibit bioactivity in various biological systems, making it a valuable component in medicinal chemistry. Recent research has explored its role in inhibiting certain enzymes and its potential as an anti-inflammatory agent. These findings underscore the importance of further studies to fully harness its therapeutic potential.

In addition to its pharmaceutical applications, 1-benzylpiperidine derivatives have gained attention in the field of materials science. The combination of the piperidine ring with the isoindole structure provides unique electronic properties that make this compound suitable for use in organic electronics. Researchers have investigated its ability to act as a charge transport material in organic light-emitting diodes (OLEDs) and photovoltaic devices. Initial results indicate that it could significantly enhance device performance by improving charge mobility and stability.

The structural versatility of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-Yl 1-benzylpiperidine-carboxylate also makes it a valuable tool in chemical synthesis. Its ability to undergo various functional group transformations allows chemists to design and synthesize a wide range of derivatives with tailored properties. For instance, recent studies have focused on modifying the benzyl group to introduce additional functionality, such as hydrophilic or hydrophobic moieties, which can further expand its application scope.

From an environmental standpoint, there is growing interest in understanding the biodegradability and ecological impact of this compound. As industries increasingly prioritize sustainability, researchers are exploring methods to synthesize this compound using greener chemistry principles. This includes the use of renewable feedstocks and catalytic processes that minimize waste generation.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-Isoindol-Yl 1-benzyl-piperidine-carboxy-late (CAS No. 2248265974) represents a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and reactivity make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future advancements in chemistry and materials science.